3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxy-5-methylphenyl)propanamide

• Molecular Formula: C21H26FN3O2
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxy-5-methylphenyl)propanamide
• InChI: InChI=1S/C21H26FN3O2/c1-16-7-8-20(27-2)18(15-16)23-21(26)9-10-24-11-13-25(14-12-24)19-6-4-3-5-17(19)22/h3-8,15H,9-14H2,1-2H3,(H,23,26)
• InChI Key: HTGYMEITWZQOQK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3F

Description

3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxy-5-methylphenyl)propanamide, also known as FMP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. FMP belongs to the class of piperazine derivatives and has been shown to have pharmacological effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxy-5-methylphenyl)propanamide is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of certain neurotransmitters, such as serotonin and dopamine. This compound has also been shown to bind to certain receptors in the brain, such as the 5-HT1A receptor and the D2 receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, in the brain. This compound has also been shown to increase the levels of certain proteins, such as brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxy-5-methylphenyl)propanamide has a number of advantages and limitations for use in lab experiments. One advantage is that it has been shown to have a high degree of selectivity for certain receptors in the brain, which can make it a useful tool for studying the effects of these receptors. However, one limitation is that it can be difficult to obtain and can be expensive.

Future Directions

There are a number of future directions for research on 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxy-5-methylphenyl)propanamide. One area of research is the potential use of this compound in the treatment of drug addiction. Another area of research is the potential use of this compound in the treatment of neuropathic pain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxy-5-methylphenyl)propanamide can be synthesized through a multi-step process that involves the reaction of 2-methoxy-5-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-(2-fluorophenyl)piperazine to form the amide intermediate, which is then treated with propanoyl chloride to form the final product.

Scientific Research Applications

3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxy-5-methylphenyl)propanamide has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as potential antipsychotic effects. This compound has also been studied for its potential use in the treatment of neuropathic pain and as a potential treatment for drug addiction.